Cas no 2383778-86-5 (4-cyano-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)benzoic acid)

• Product Name: 4-cyano-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)benzoic acid
• CAS No: 2383778-86-5
• MF: C₂₃H₁₆N₂O₄
• MW: 384.384145736694
• CID: 6318575
• PubChem ID: 165893648
• Update Time: 2025-08-02

4-cyano-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-cyano-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)benzoic acid
• EN300-650663
• 2383778-86-5

• Inchi： 1S/C23H16N2O4/c24-12-14-9-10-19(22(26)27)21(11-14)25-23(28)29-13-20-17-7-3-1-5-15(17)16-6-2-4-8-18(16)20/h1-11,20H,13H2,(H,25,28)(H,26,27)
• InChI Key： XDNGOZVCCGXZQX-UHFFFAOYSA-N
• SMILES： O(C(NC1C=C(C#N)C=CC=1C(=O)O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 384.11100700g/mol
• Monoisotopic Mass: 384.11100700g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 649
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 99.4Ų

Additional information on 4-cyano-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)benzoic acid

Recent Advances in the Application of 4-cyano-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)benzoic acid (CAS: 2383778-86-5) in Chemical Biology and Pharmaceutical Research

The compound 4-cyano-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)benzoic acid (CAS: 2383778-86-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, serves as a versatile intermediate in the synthesis of peptide-based therapeutics and small-molecule inhibitors. The presence of both the cyano and fluorenylmethoxycarbonyl (Fmoc) groups makes it particularly valuable for solid-phase peptide synthesis (SPPS) and other bioconjugation strategies. Recent studies have explored its potential in drug discovery, particularly in the development of targeted therapies for cancer and infectious diseases.

One of the most notable applications of 4-cyano-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)benzoic acid is its role in the synthesis of peptide nucleic acids (PNAs). PNAs are synthetic analogs of DNA and RNA that exhibit high binding affinity and specificity for complementary nucleic acid sequences. Researchers have utilized this compound to introduce modifications into PNA backbones, enhancing their stability and bioavailability. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound could significantly improve the cellular uptake of PNAs, opening new avenues for antisense and gene-editing therapies.

In addition to its applications in nucleic acid research, 4-cyano-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)benzoic acid has been employed in the development of protease inhibitors. Proteases play critical roles in various pathological processes, including viral replication and tumor metastasis. A recent study highlighted the use of this compound as a key building block in the synthesis of novel inhibitors targeting the SARS-CoV-2 main protease. The study, published in Bioorganic & Medicinal Chemistry Letters, reported that the incorporation of this moiety into inhibitor scaffolds led to enhanced binding affinity and selectivity, suggesting its potential for antiviral drug development.

Another emerging area of research involves the use of 4-cyano-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)benzoic acid in the design of fluorescent probes for bioimaging. The Fmoc group in this compound can be leveraged to introduce fluorophores into biomolecules, enabling real-time visualization of cellular processes. A 2022 study in Chemical Communications described the synthesis of a series of fluorescent probes based on this compound, which were used to monitor enzyme activity in live cells. These probes exhibited excellent photostability and minimal cytotoxicity, making them promising tools for diagnostic and therapeutic applications.

Despite its promising applications, challenges remain in the large-scale synthesis and purification of 4-cyano-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)benzoic acid. Recent efforts have focused on optimizing synthetic routes to improve yield and purity. A 2023 patent application disclosed a novel method for the preparation of this compound using microwave-assisted synthesis, which significantly reduced reaction times and improved overall efficiency. These advancements are expected to facilitate its broader adoption in industrial and academic settings.

In conclusion, 4-cyano-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)benzoic acid (CAS: 2383778-86-5) represents a valuable tool in chemical biology and pharmaceutical research. Its diverse applications, ranging from peptide synthesis to bioimaging, underscore its versatility and potential for driving innovation in drug discovery and diagnostics. Future research should focus on further elucidating its mechanistic roles and exploring new therapeutic avenues, particularly in the context of personalized medicine and targeted therapies.